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Validating the TEX86 Paleotemperature Proxy: A
Comparative Guide

The TEX86 (Tetraether Index of 86 carbon atoms) paleothermometer is a widely used proxy for
reconstructing past sea surface temperatures (SST). Its application is based on the relative
abundance of specific isoprenoidal glycerol dialkyl glycerol tetraethers (GDGTSs), which are
membrane lipids of marine Thaumarchaeota (formerly Marine Group 1 Crenarchaeota). The
degree of cyclization of these lipids, reflected in the TEX86 index, is empirically correlated with
the temperature of the environment in which the organisms lived. However, like all proxies,
TEXS86 is subject to uncertainties and potential biases. Therefore, rigorous validation against
other independent paleotemperature records is crucial for robust paleoclimatic reconstructions.
This guide provides a comparative analysis of TEX86 with other key paleotemperature proxies,
supported by experimental data and detailed methodologies.

Comparison of TEX86 with Other Paleotemperature
Proxies

The fidelity of TEX86 as a temperature recorder is often assessed by comparing its derived
temperature estimates with those from other established proxies, such as the alkenone-based
UK'37 index, foraminiferal Mg/Ca ratios, and stable oxygen isotope ratios (6180). These
comparisons can reveal areas of agreement, highlighting robust temperature signals, as well
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as discrepancies that can point to proxy-specific limitations or differing environmental
sensitivities.

Data Presentation: Quantitative Comparison of Paleotemperature Proxies

The following table summarizes the performance and key characteristics of TEX86 in
comparison to other commonly used paleotemperature proxies.
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Comparative Studies: Case Examples

Several studies have directly compared TEX86-derived temperatures with those from other
proxies in the same sediment cores, providing valuable insights into their relative performance.

e Brazilian Margin: A study on the Brazilian margin found that while alkenone-based
temperatures agreed with Mg/Ca reconstructions, TEX86-derived temperatures were up to
6°C colder during certain intervals. This discrepancy was attributed to a potential vertical
migration of the TEX86-producing archaea to deeper, cooler waters.[2][8]

» Mediterranean Sea: In the Mediterranean Sea, SST estimates from UK'37 were found to be
2—-4°C colder than mean annual values, likely due to a bias towards the winter production
season of alkenones. Conversely, TEX86-derived SSTs were generally 2—6°C warmer,
potentially due to contributions from deep-water dwelling Thaumarchaeota.[3]

e South China Sea: A study in the southern South China Sea revealed a larger temperature
difference between the Last Glacial Maximum and the Holocene in the TEX86 record (4.3°C)
compared to the UK'37 record (1.6°C)[9].

» Eastern Equatorial Pacific: During the Holocene, TEX86 temperatures in the eastern tropical
Pacific showed good agreement with Mg/Ca temperatures from the surface-dwelling
foraminifera Globigerinoides ruber. However, during the Last Glacial Maximum, TEX86
temperatures were more representative of upper thermocline conditions.[10]

Experimental Protocols

The validation of the TEX86 proxy relies on a series of well-defined experimental procedures,
from sample collection to data analysis.

1. Sample Collection and Preparation:
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Sediment cores are collected from marine environments.
Samples are freeze-dried and ground to a homogenous powder.
. Lipid Extraction:

Total lipids are extracted from the sediment using an accelerated solvent extractor (ASE)
with a solvent mixture of dichloromethane (DCM) and methanol (9:1, v/v).

. Separation and Fractionation:

The total lipid extract is separated into different fractions using column chromatography with
activated alumina.

Polar fractions, containing the GDGTs, are eluted with a mixture of DCM and methanol (1:1,
vIv).

. GDGT Analysis:

The polar fractions are analyzed by High-Performance Liquid Chromatography-Atmospheric
Pressure Chemical lonization-Mass Spectrometry (HPLC-APCI-MS).

This technique allows for the separation and quantification of the different GDGT
compounds.

. TEX86 Calculation and Temperature Calibration:
The TEX86 index is calculated from the relative abundances of specific GDGTSs.

Several calibration equations have been developed to convert TEX86 values into
temperature estimates. These can be linear or non-linear and may be based on global or
regional datasets.[1][4][11] For example, a commonly used linear calibration is:

o SST =68.4 * log(TEX86) + 38.6[1]

The choice of calibration can influence the resulting temperature reconstruction, and it is
crucial to consider the most appropriate calibration for the specific study region and time
period.
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Logical Workflow for TEX86 Validation

The following diagram illustrates the logical workflow involved in the validation of the TEX86
paleotemperature proxy against other paleotemperature records.
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TEX86 Validation Workflow Diagram.
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Conclusion

The TEX86 proxy is a valuable tool for reconstructing past sea surface temperatures,
particularly in older geological records. However, its validation through comparison with other
independent proxies is essential for a comprehensive understanding of its strengths and
limitations. Discrepancies between different proxy records can provide crucial insights into past
oceanographic conditions, such as changes in water column structure, seasonality, and the
ecology of the proxy-producing organisms. By carefully considering the potential biases of each
proxy and employing a multi-proxy approach, researchers can develop more robust and
nuanced reconstructions of past climate change.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. TEX86 - Wikipedia [en.wikipedia.org]

2. e-docs.geo-leo.de [e-docs.geo-leo.de]

3. Validating lipid biomarker-based sea surface temperature proxies Uk'37 and TEX86 in the
Mediterranean Sea [studenttheses.uu.nl]

4. researchgate.net [researchgate.net]

5. research-portal.uu.nl [research-portal.uu.nl]

6. Turich, C et al. (2013): Comparison of TEX86 and UK'37 temperature proxies in sinking
particles in the Cariaco Basin [doi.pangaea.de]

7. CP - A 15-million-year surface- and subsurface-integrated TEX86 temperature record from
the eastern equatorial Atlantic [cp.copernicus.org]

8. researchgate.net [researchgate.net]

9. researchgate.net [researchgate.net]

10. scholars.library.tamu.edu [scholars.library.tamu.edu]

11. sites.pitt.edu [sites.pitt.edu]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1233393?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/TEX86
https://e-docs.geo-leo.de/server/api/core/bitstreams/bc9b5edb-d96e-46fd-a80c-e9c53ec0a8f9/content
https://studenttheses.uu.nl/handle/20.500.12932/43231
https://studenttheses.uu.nl/handle/20.500.12932/43231
https://www.researchgate.net/publication/222659623_Global_sediment_core-top_calibration_of_the_TEX86_paleothermometer_in_the_ocean
https://research-portal.uu.nl/en/publications/global-sediment-core-top-calibration-of-the-tex86-paleothermomete/
https://doi.pangaea.de/10.1594/PANGAEA.823403
https://doi.pangaea.de/10.1594/PANGAEA.823403
https://cp.copernicus.org/articles/18/1947/2022/
https://cp.copernicus.org/articles/18/1947/2022/
https://www.researchgate.net/publication/373108740_A_comparison_study_of_MgCa-_alkenone-_and_TEX_86_-derived_temperatures_for_the_Brazilian_Margin
https://www.researchgate.net/publication/253822648_TEX86_and_UK37'_paleotemperature_records_from_the_southern_South_China_Sea_during_the_last_two_glacial_cycles
https://scholars.library.tamu.edu/vivo/display/n107881SE
https://sites.pitt.edu/~mabbott1/climate/mark/Teaching/GEOL_2001_Geologic_Odyssey/WernePowers.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing
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paleotemperature records.]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b1233393#validation-of-the-tex86-proxy-against-other-paleotemperature-records
https://www.benchchem.com/product/b1233393#validation-of-the-tex86-proxy-against-other-paleotemperature-records
https://www.benchchem.com/product/b1233393#validation-of-the-tex86-proxy-against-other-paleotemperature-records
https://www.benchchem.com/product/b1233393#validation-of-the-tex86-proxy-against-other-paleotemperature-records
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1233393?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

